![molecular formula C20H26N4O3 B3912011 (4-methoxy-3,5-dimethylphenyl)(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid](/img/structure/B3912011.png)
(4-methoxy-3,5-dimethylphenyl)(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid
Overview
Description
(4-methoxy-3,5-dimethylphenyl)(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid is a compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. It is a novel compound with a unique structure that has shown promising results in various studies.
Mechanism of Action
The mechanism of action of (4-methoxy-3,5-dimethylphenyl)(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways involved in cancer, inflammation, and neurodegenerative diseases. The compound has been shown to inhibit the activity of various enzymes involved in these pathways, leading to the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes involved in cancer, inflammation, and neurodegenerative diseases. Additionally, it has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. The compound has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Moreover, it has been shown to inhibit the aggregation of amyloid-beta peptides, which is a hallmark of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using (4-methoxy-3,5-dimethylphenyl)(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid in lab experiments include its potent anti-cancer and anti-inflammatory activities, as well as its potential in the treatment of neurodegenerative diseases. However, the limitations of using this compound in lab experiments include its challenging synthesis method and limited availability.
Future Directions
There are several future directions related to (4-methoxy-3,5-dimethylphenyl)(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid. These include further studies to elucidate its mechanism of action, optimization of its synthesis method to improve its availability, and development of novel derivatives with improved potency and selectivity. Additionally, further studies are needed to evaluate its potential in the treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases.
Conclusion:
In conclusion, this compound is a novel compound with a unique structure that has shown promising results in various studies related to cancer, inflammation, and neurodegenerative diseases. Its potent anti-cancer and anti-inflammatory activities, as well as its potential in the treatment of neurodegenerative diseases, make it a promising therapeutic agent. However, further studies are needed to elucidate its mechanism of action, optimize its synthesis method, and develop novel derivatives with improved potency and selectivity.
Scientific Research Applications
(4-methoxy-3,5-dimethylphenyl)(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid has been extensively studied for its potential as a therapeutic agent. It has shown promising results in various studies related to cancer, inflammation, and neurodegenerative diseases. The compound has been shown to exhibit potent anti-cancer activity against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, the compound has shown potential in the treatment of neurodegenerative diseases such as Alzheimer's disease by inhibiting the aggregation of amyloid-beta peptides.
properties
IUPAC Name |
2-(4-methoxy-3,5-dimethylphenyl)-2-(4-pyrimidin-2-yl-1,4-diazepan-1-yl)acetic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O3/c1-14-12-16(13-15(2)18(14)27-3)17(19(25)26)23-8-5-9-24(11-10-23)20-21-6-4-7-22-20/h4,6-7,12-13,17H,5,8-11H2,1-3H3,(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBUXFCUPHUZXJQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C)C(C(=O)O)N2CCCN(CC2)C3=NC=CC=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.